Cas no 832715-52-3 (1-(4-Bromophenyl)-4-chloro-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo3,4-dpyrimidine
• CAS No: 832715-52-3
• MF: C₁₁H₆BrClN₄
• MW: 309.549139499664
• CID: 674677
• PubChem ID: 11392731
• Update Time: 2025-10-31

1-(4-Bromophenyl)-4-chloro-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• 1-(4-bromophenyl)-4-chloropyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 1-(4-bromophenyl)-4-chloro-
• DTXSID50464537
• A848215
• SCHEMBL1243431
• 4-Hexadecyloxyaniline
• 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine, AldrichCPR
• FT-0723813
• 1-(4-Bromo-phenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• UZYNDGAOOONELP-UHFFFAOYSA-N
• 832715-52-3
• DB-075915
• 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo3,4-dpyrimidine

• MDL： MFCD11104746
• Inchi： 1S/C11H6BrClN4/c12-7-1-3-8(4-2-7)17-11-9(5-16-17)10(13)14-6-15-11/h1-6H
• InChI Key： UZYNDGAOOONELP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C2C(=C(N=CN=2)Cl)C=N1

Computed Properties

• Exact Mass: 307.94644g/mol
• Monoisotopic Mass: 307.94644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.6Ų

1-(4-Bromophenyl)-4-chloro-1H-pyrazolo3,4-dpyrimidine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo3,4-dpyrimidine

1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 832715-52-3): An Overview of Its Structure, Synthesis, and Biological Applications

1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 832715-52-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the structural characteristics, synthetic methods, and biological applications of this compound.

Structural Characteristics

The molecular formula of 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine is C₁₆H₉BrClN₄, and its molecular weight is 367.62 g/mol. The compound features a pyrazolopyrimidine core with a 4-bromophenyl substituent and a 4-chloro group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The bromine atom on the phenyl ring can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. The chlorine atom on the pyrazolopyrimidine ring adds to the compound's stability and reactivity.

Synthetic Methods

The synthesis of 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine has been reported in several studies. One common approach involves the reaction of 4-bromoaniline with 3-amino-5-chloropyrazole in the presence of a coupling reagent such as copper(II) acetate or palladium(II) acetate. This method typically yields high purity and good yields of the desired product. Another synthetic route involves the cyclization of 4-bromoaniline with 3-amino-5-chloropyrazole in an acidic medium, followed by deprotection to obtain the final compound.

Biological Applications

1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine has shown promising biological activities in various studies. One notable application is its potential as an anticancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine has been investigated for its anti-inflammatory effects. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine have led to increased interest in its clinical development. Several phase I and II clinical trials are currently underway to evaluate its safety and efficacy in treating various cancers and inflammatory conditions. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 832715-52-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases.